![molecular formula C20H20N2O3S B298456 5-(3-Ethoxy-4-hydroxybenzylidene)-3-ethyl-2-(phenylimino)-1,3-thiazolidin-4-one](/img/structure/B298456.png)
5-(3-Ethoxy-4-hydroxybenzylidene)-3-ethyl-2-(phenylimino)-1,3-thiazolidin-4-one
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Overview
Description
5-(3-Ethoxy-4-hydroxybenzylidene)-3-ethyl-2-(phenylimino)-1,3-thiazolidin-4-one, commonly known as ETPTZ, is a thiazolidine derivative that has gained significant attention in the scientific research community due to its potential as a therapeutic agent. ETPTZ has been found to possess several pharmacological properties, including antioxidant, anti-inflammatory, and anticancer activities.
Mechanism of Action
The mechanism of action of ETPTZ is not fully understood. However, it is believed to exert its pharmacological effects through multiple pathways. ETPTZ has been found to activate the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which is involved in the regulation of antioxidant and anti-inflammatory responses. ETPTZ has also been shown to inhibit the nuclear factor kappa B (NF-κB) pathway, which is involved in the regulation of inflammatory responses. Moreover, ETPTZ has been found to induce apoptosis through the activation of caspase-3 and caspase-9.
Biochemical and Physiological Effects:
ETPTZ has been found to possess several biochemical and physiological effects. It has been shown to reduce oxidative stress and inflammation, which are implicated in the pathogenesis of several diseases. ETPTZ has also been found to inhibit the growth of cancer cells and induce apoptosis. In addition, ETPTZ has been found to improve insulin sensitivity and reduce blood glucose levels in diabetic animals.
Advantages and Limitations for Lab Experiments
ETPTZ has several advantages for laboratory experiments. It is easy to synthesize and isolate, and its pharmacological properties are well-established. Moreover, ETPTZ has been found to exhibit low toxicity and high selectivity towards cancer cells. However, ETPTZ has some limitations for laboratory experiments. It is not water-soluble, which limits its use in aqueous systems. Moreover, its mechanism of action is not fully understood, which makes it difficult to optimize its pharmacological properties.
Future Directions
ETPTZ has several potential future directions. It can be further optimized for its pharmacological properties by modifying its chemical structure. Moreover, its mechanism of action can be further elucidated to identify its molecular targets. ETPTZ can also be evaluated for its therapeutic potential in various diseases, including cancer, diabetes, and neurodegenerative diseases. Furthermore, its pharmacokinetic properties can be studied to determine its bioavailability and toxicity in vivo.
Conclusion:
In conclusion, ETPTZ is a thiazolidine derivative that possesses several pharmacological properties, including antioxidant, anti-inflammatory, and anticancer activities. Its mechanism of action is not fully understood, but it is believed to exert its effects through multiple pathways. ETPTZ has several advantages for laboratory experiments, but it also has some limitations. ETPTZ has several potential future directions, including optimization of its pharmacological properties, elucidation of its mechanism of action, and evaluation of its therapeutic potential in various diseases.
Synthesis Methods
ETPTZ can be synthesized through a simple condensation reaction between 3-ethoxy-4-hydroxybenzaldehyde and ethyl-2-amino-3-phenylthiazolidine-4-carboxylate. The reaction is carried out in the presence of an acid catalyst such as p-toluenesulfonic acid and the product is isolated by recrystallization from a suitable solvent.
Scientific Research Applications
ETPTZ has been extensively studied for its potential therapeutic applications. Its antioxidant activity has been demonstrated in several studies, where it was found to scavenge free radicals and protect cells from oxidative stress. ETPTZ has also been shown to possess anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines and enzymes. In addition, ETPTZ has been found to exhibit anticancer activity by inducing apoptosis and inhibiting cell proliferation.
properties
Molecular Formula |
C20H20N2O3S |
---|---|
Molecular Weight |
368.5 g/mol |
IUPAC Name |
(5E)-5-[(3-ethoxy-4-hydroxyphenyl)methylidene]-3-ethyl-2-phenylimino-1,3-thiazolidin-4-one |
InChI |
InChI=1S/C20H20N2O3S/c1-3-22-19(24)18(26-20(22)21-15-8-6-5-7-9-15)13-14-10-11-16(23)17(12-14)25-4-2/h5-13,23H,3-4H2,1-2H3/b18-13+,21-20? |
InChI Key |
QPIWBRXOUHNIFE-ORZNGPHRSA-N |
Isomeric SMILES |
CCN1C(=O)/C(=C\C2=CC(=C(C=C2)O)OCC)/SC1=NC3=CC=CC=C3 |
SMILES |
CCN1C(=O)C(=CC2=CC(=C(C=C2)O)OCC)SC1=NC3=CC=CC=C3 |
Canonical SMILES |
CCN1C(=O)C(=CC2=CC(=C(C=C2)O)OCC)SC1=NC3=CC=CC=C3 |
Origin of Product |
United States |
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